Cas no 654067-31-9 (L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-)

654067-31-9 structure
Product name:L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-
CAS No:654067-31-9
MF:C48H83N15O12S
MW:1094.33092904091
CID:399396
L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- Chemical and Physical Properties
Names and Identifiers
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- L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-
- L-Methionine, L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- (9CI)
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- Inchi: 1S/C48H83N15O12S/c1-25(2)21-30(49)39(67)57-31(15-11-18-54-47(50)51)40(68)58-32(16-12-19-55-48(52)53)41(69)61-35(23-29-13-9-8-10-14-29)43(71)62-36(24-64)44(72)60-34(22-26(3)4)42(70)56-27(5)38(66)63-37(28(6)65)45(73)59-33(46(74)75)17-20-76-7/h8-10,13-14,25-28,30-37,64-65H,11-12,15-24,49H2,1-7H3,(H,56,70)(H,57,67)(H,58,68)(H,59,73)(H,60,72)(H,61,69)(H,62,71)(H,63,66)(H,74,75)(H4,50,51,54)(H4,52,53,55)/t27-,28+,30-,31-,32-,33-,34-,35-,36-,37-/m0/s1
- InChI Key: QAOYMCWGRGPWPB-CIFQRKFTSA-N
- SMILES: C(O)(=O)[C@H](CCSC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)N
Computed Properties
- Exact Mass: 1093.60729
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- PSA: 460.38
- pka: 3.20±0.10(Predicted)
L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- Related Literature
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1. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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